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Compound Focus: Selenium oxyfluoride

CAS No.: 7783-43-9

Cat. No.: S13259567

Chemical Properties and Structure

The table below provides a direct comparison of their fundamental properties.

Property Selenium Oxyfluoride (SeOF2) Thionyl Fluoride (SOFz2)
Chemical Formula F20Se [1] F20S [2]
Molar Mass 132.967 g-mol~* [1] 86.06 g-mol~* [2]
Appearance Colourless fuming liquid [1] Colourless gas [2]
Boiling Point 125 °C [1] -43.8 °C [2]
Melting Point Information not located in search -110.5°C [2]

results
Molecular Distorted pyramidal (Cs) [3] Distorted pyramidal (Cg) [2]
Symmetry
Dipole Moment 3.18 £0.02 D [1] Information not located in search

results
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Synthesis and Experimental Protocols

Both compounds can be synthesized through several established methods.

Selenium Oxyfluoride (SeOFz) Synthesis

¢ From Selenium Oxychloride: Reacting selenium oxychloride (SeOCIz) with potassium fluoride (KF)
[1]. > Protocol: The reaction is typically carried out by combining the two reactants to yield SeOF2
and potassium chloride (KCI) [1].

¢ From Selenium Tetrafluoride: It can be produced by the reaction of selenium tetrafluoride (SeFa)
with water or selenium dioxide (SeOz) [1]. > Protocol: The reaction with water yields SeOF2 and
hydrogen fluoride (HF); the reaction with selenium dioxide directly produces SeOF: [1].

¢ From Selenium Dioxide and Sulfur Tetrafluoride: Reacting SeOz with SF4 produces SeOF2z and
SOF2 [1].

Thionyl Fluoride (SOF2) Synthesis

e From Thionyl Chloride: A common synthesis involves the reaction of thionyl chloride (SOCIz) with a
fluoride source like antimony trifluoride (SbFs) [2]. > Protocol: Combining three moles of SOCIz with
two moles of SbFs yields three moles of SOF2 and two moles of SbCls [2].

¢ From Sulfur Dioxide: It can also arise from the fluorination of sulfur dioxide (SO2), for example,
using phosphorus pentafluoride (PFs) to yield SOF2 and phosphoryl fluoride (POFs3) [2].

e As a Decomposition Product: Thionyl fluoride is formed as a fleeting intermediate during the
decomposition of sulfur hexafluoride (SFe) in electrical discharges, via the hydrolysis of sulfur
tetrafluoride (SFa) [2].

The synthesis pathways are summarized in the diagram below.

SeFs + H20
( SeOClz + KF ] ( (or Se02) ) [ SeO2 + SFa )
\ l / Co-produces

Selenium Oxyfluoride (SeOF2) Thionyl Fluoride (SOF2)
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Figure 1. Synthesis Pathways for SeOFz and SOF:

Chemical Reactivity and Applications

Their chemical behavior differs significantly, leading to different uses.

Selenium Oxyfluoride

Aspect Thionyl Fluoride (SOF
P (SeOF2) v (SOF2)
Hydrolysis Information not located in Readily hydrolyzes with water to sulfur dioxide and
search results hydrogen fluoride [2].

| Key Reactions | - With XeF2: Forms Xe(OSeFs)2 [1].

e With F2 & KF: Forms pentafluoroselenium hypofluorite species [1]. | Largely of theoretical interest;
a product of SFe degradation. Not generally useful for halogenation [2]. | | Primary Applications |
Used as specialty solvents [1]. Its derivatives (OSeFs) are of interest as ligands [4]. | Mainly studied
due to its role as a degradation product of SFs in electrical equipment [2]. |

Key Comparative Insights

¢ Stability and State: The dramatic difference in boiling points (125°C for SeOF: vs. -43.8°C for SOF2)
means SeOF: is a liquid at room temperature, while SOF: is a gas. This reflects stronger
intermolecular forces in the heavier selenium compound [1] [2].

¢ Reactivity: SeOF2 shows utility in forming novel compounds with xenon and other complex anions [1]
[4]. In contrast, SOFz is more notable for its hydrolysis and as an unstable byproduct [2].

¢ Toxicity and Handling: Both compounds require careful handling. SeOF: is a fuming liquid [1], and
SOF: is highly toxic, hydrolyzing to produce hazardous hydrogen fluoride [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s13259567?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Thionyl_fluoride
https://en.wikipedia.org/wiki/Seleninyl_fluoride
https://en.wikipedia.org/wiki/Seleninyl_fluoride
https://en.wikipedia.org/wiki/Thionyl_fluoride
https://en.wikipedia.org/wiki/Seleninyl_fluoride
https://pmc.ncbi.nlm.nih.gov/articles/PMC12512107/
https://en.wikipedia.org/wiki/Thionyl_fluoride
https://en.wikipedia.org/wiki/Seleninyl_fluoride
https://en.wikipedia.org/wiki/Thionyl_fluoride
https://en.wikipedia.org/wiki/Seleninyl_fluoride
https://pmc.ncbi.nlm.nih.gov/articles/PMC12512107/
https://en.wikipedia.org/wiki/Thionyl_fluoride
https://en.wikipedia.org/wiki/Seleninyl_fluoride
https://en.wikipedia.org/wiki/Thionyl_fluoride
https://www.smolecule.com/products/s13259567?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s13259567?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1. Seleninyl fluoride - Wikipedia [en.wikipedia.org]

2. - Wikipedia Thionyl fluoride [en.wikipedia.org]

3. The Raman spectrum of selenium | Semantic Scholar oxyfluoride [semanticscholar.org]
4. On Pentafluoroorthotellurates and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [comparison of selenium oxyfluoride with thionyl fluoride].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b13259567#comparison-of-selenium-oxyfluoride-with-thionyl-

fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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